Cas no 1804378-33-3 (4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1804378-33-3
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4808037
• Update Time: 2025-06-20

4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-1-4-2-13-7(8(11)12)5(3-14)6(4)10/h2,8,14H,1,3H2
• InChI Key： LAHQSMBGIIJCKP-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol

Introduction to 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1804378-33-3) and Its Emerging Applications in Chemical Biology

The compound 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1804378-33-3) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, including the presence of a chloro group, a chloromethyl substituent, and a difluoromethyl moiety on a pyridine core, make it a versatile intermediate for synthesizing bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, particularly in the development of novel therapeutic agents.

From a structural perspective, the pyridine ring serves as an aromatic heterocycle that is widely recognized for its ability to interact with biological targets such as enzymes and receptors. The introduction of a chloro group at the 4-position enhances electrophilicity, facilitating further functionalization through nucleophilic substitution reactions. The chloromethyl group at the 5-position provides an additional site for derivatization, enabling the attachment of various pharmacophores. Moreover, the difluoromethyl group, located at the 2-position, is known to improve metabolic stability and binding affinity in drug molecules.

The synthesis of 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol involves a multi-step process that typically begins with the functionalization of commercially available pyridine precursors. One common approach involves halogenation followed by nucleophilic substitution reactions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions can also be employed to achieve selective modifications on the pyridine ring. These synthetic strategies highlight the compound's adaptability as a building block for more complex molecules.

In recent years, there has been growing interest in leveraging such pyridine derivatives for medicinal chemistry applications. The structural motifs present in 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol have been explored in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, modifications of this scaffold have led to compounds that exhibit potent activity against target enzymes implicated in cancer and infectious diseases. The ability to fine-tune its structure allows researchers to optimize pharmacokinetic properties and minimize off-target effects.

One particularly notable area of research involves the use of this compound in developing small-molecule probes for studying protein-protein interactions. The combination of electrophilic and nucleophilic handles enables covalent labeling strategies that can be used to dissect complex signaling pathways. Such probes have provided valuable insights into cellular processes and have been instrumental in identifying novel therapeutic targets. The versatility of 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol as a tool compound underscores its importance in biochemical research.

The impact of fluorinated compounds on drug development cannot be overstated. The incorporation of fluorine atoms into drug molecules often enhances their pharmacological properties by improving lipophilicity, reducing metabolic degradation, and increasing binding affinity. In the context of 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol, the difluoromethyl group plays a critical role in these effects. Recent studies have demonstrated that fluorinated pyridines are particularly effective in modulating enzyme activity and have been incorporated into several FDA-approved drugs.

Furthermore, computational modeling and high-throughput screening techniques have accelerated the discovery process for derivatives of this compound. By integrating structural data with computational methods, researchers can predict binding modes and optimize lead compounds with greater efficiency. This approach has been instrumental in identifying promising candidates for further development in preclinical studies. The integration of experimental data with computational insights ensures a more robust pipeline from discovery to clinical translation.

The future prospects for 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The compound's ability to serve as a versatile scaffold makes it an attractive candidate for designing molecules that can modulate complex biological pathways. As our understanding of disease mechanisms evolves, so too will the applications of this innovative chemical entity.

In conclusion, 4-Chloro-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1804378-33-3) is a multifaceted compound with significant implications for chemical biology and drug discovery. Its unique structural features enable diverse synthetic possibilities and its utility as a tool molecule has been demonstrated in numerous studies. As research continues to uncover new therapeutic targets and develop innovative methodologies, this compound is poised to play an increasingly important role in advancing medical science.